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Compound of Interest

Compound Name: Ethyl 4-(2-oxopropyl)benzoate

Cat. No.: B1342161

This technical guide provides a comprehensive overview of Ethyl 4-(2-oxopropyl)benzoate, a
valuable compound in chemical research. This document is intended for researchers,
scientists, and professionals in the field of drug development, offering detailed information on
its chemical identity, properties, synthesis, and spectral characterization.

IUPAC Name and Chemical Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is
ethyl 4-(2-oxopropyl)benzoate.[1] Its chemical structure consists of an ethyl benzoate core
substituted at the para-position with a 2-oxopropy! group.

Key Structural Features:

e An aromatic benzene ring.

e An ethyl ester functional group (-COOCH2CHs).

o Aketone functional group within a propyl side chain (-CH2COCH:s).

The presence of these distinct functional groups, namely the ketone and the ester, allows for a
variety of chemical transformations, making it a versatile building block in organic synthesis.[1]

Physicochemical Data
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The fundamental physical and chemical properties of Ethyl 4-(2-oxopropyl)benzoate are

summarized in the table below for easy reference.

Property Value Reference
CAS Number 73013-51-1 [1]12]
Molecular Formula C12H1403 [1][2]
Molecular Weight 206.24 g/mol [11[2]

InChi Key RINSZJIDYXNBUEF- (]

UHFFFAOYSA-N

Purity Typically =295%

[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of Ethyl 4-(2-

oxopropyl)benzoate. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary

technique used for this purpose.[1]

13C NMR Chemical Shifts (Predicted) Description

Two distinct signals for the ester and ketone

Downfield region

carbonyl carbons.

120-140 ppm Signals corresponding to the aromatic carbons.

Signals for the aliphatic carbons of the ethyl and

Upfield region

oxopropyl groups.

Note: The table presents predicted chemical shift regions as detailed in the literature;

experimental values may vary based on solvent and instrument parameters.[1]

Experimental Protocols

The following sections detail key experimental methodologies related to Ethyl 4-(2-

oxopropyl)benzoate.
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A primary method for synthesizing Ethyl 4-(2-oxopropyl)benzoate is through the esterification
of 4-(2-oxopropyl)benzoic acid.[1]

Methodology:

o Combine 4-(2-oxopropyl)benzoic acid and an excess of ethanol in a round-bottom flask.

e Add a catalytic amount of a strong acid (e.qg., sulfuric acid).

o Heat the reaction mixture to reflux. The reaction is typically monitored by thin-layer
chromatography (TLC) until the starting material is consumed.

e Upon completion, cool the mixture to room temperature.

* Remove the excess ethanol under reduced pressure.

¢ Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated
sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield
the crude product.

» Purify the crude product by column chromatography on silica gel to obtain pure Ethyl 4-(2-
oxopropyl)benzoate.

The ester functional group can be cleaved through hydrolysis under basic conditions
(saponification) to yield the corresponding carboxylic acid.[1]

Methodology:

» Dissolve Ethyl 4-(2-oxopropyl)benzoate in a suitable solvent mixture, such as ethanol and
water.

e Add an aqueous solution of a strong base, typically sodium hydroxide.[1]

o Heat the mixture to reflux and monitor the reaction by TLC.
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e Once the reaction is complete, cool the mixture and remove the ethanol under reduced
pressure.

 Acidify the aqueous residue with a strong acid (e.g., hydrochloric acid) to precipitate the 4-(2-
oxopropyl)benzoic acid.

» Collect the solid product by filtration, wash with cold water, and dry to obtain the hydrolyzed
product.

Visualization of Chemical Structure

The following diagram illustrates the chemical structure of Ethyl 4-(2-oxopropyl)benzoate.

Caption: Chemical structure of Ethyl 4-(2-oxopropyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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